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Compound of Interest

Compound Name: 6-Methylnicotinamide

Cat. No.: B127979

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and
relevant experimental methodologies for 6-Methylnicotinamide. This nicotinamide derivative is
noted for its role as an endogenous metabolite and its potential applications in biochemical and
pharmaceutical research.

Chemical Identity and Structure

6-Methylnicotinamide is a derivative of nicotinamide, which is a form of vitamin B3.
Structurally, it is a pyridine ring substituted at position 3 with a carboxamide group and at
position 6 with a methyl group.

e IUPAC Name: 6-methylpyridine-3-carboxamide[1][2]
e Synonyms: 2-Methylpyridine-5-carboxamide, 6-Methylpyridine-3-carboxamide[3][4]
e CAS Number: 6960-22-1[5][6]

Below is a diagram illustrating the key structural identifiers for 6-Methylnicotinamide.
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Structural Identifiers for 6-Methylnicotinamide
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Key structural identifiers for 6-Methylnicotinamide.

Physicochemical Properties

The quantitative physicochemical properties of 6-Methylnicotinamide are summarized in the

table below for easy reference and comparison.

Property Value Unit Source
Molecular Formula C7HsN20 - [3][5]I6]
Molecular Weight 136.15 g/mol [31[7]
Melting Point 193 - 200 °C [1][3][8]
Boiling Point
_ 289.4 + 28.0 °C [9]
(Predicted)
Off-white to pale
Appearance _ - [3][8][10]
cream powder/solid
pKa (Strongest Acidic)  13.75 -
pKa (Strongest Basic) 4.4 -
LogP (Octanol/Water) 0.489 - [11]
Water Solubility (logS) -1.88 mol/L [11]
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Solubility Profile

Effective solubilization is critical for in vitro and in vivo experimental design. 6-
Methylnicotinamide exhibits the following solubility characteristics:

e DMSO: Soluble up to 55 mg/mL (approx. 403.97 mM). Sonication is recommended to
facilitate dissolution.[7]

o Water: Soluble up to 3.33 mg/mL (approx. 24.46 mM). Requires ultrasonication and heating
to 60°C for complete dissolution.[12][13][14]

¢ In Vivo Formulation: A common vehicle for in vivo studies is a mixture of 10% DMSO, 40%
PEG300, 5% Tween 80, and 45% saline, achieving a solubility of 2 mg/mL (14.69 mM).[7]

Experimental Protocols
Preparation of Stock Solutions

This protocol outlines the steps for preparing stock solutions of 6-Methylnicotinamide for
experimental use.

Materials:

e 6-Methylnicotinamide powder

o Dimethyl sulfoxide (DMSO), anhydrous
» Deionized water

o Vortex mixer

 Ultrasonic bath

» Heating block or water bath

« Sterile microcentrifuge tubes or vials

Procedure for DMSO Stock Solution (e.g., 50 mg/mL):
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Weigh the desired amount of 6-Methylnicotinamide powder in a sterile vial.

Add the calculated volume of anhydrous DMSO to achieve the target concentration.
Vortex the solution vigorously for 1-2 minutes.

Place the vial in an ultrasonic bath for 10-15 minutes to ensure complete dissolution.[12]
Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -80°C for long-term stability (up to 1 year).[7]

Procedure for Aqueous Stock Solution (e.g., 3.33 mg/mL):

Weigh the desired amount of 6-Methylnicotinamide powder in a sterile vial.
Add the calculated volume of deionized water.
Vortex the solution.

Heat the vial to 60°C using a heating block or water bath while sonicating intermittently until
the solid is fully dissolved.[13][14]

Allow the solution to cool to room temperature before use. Prepare fresh as needed due to
lower long-term stability compared to DMSO stocks.

Purity Assessment by Non-Aqueous Acid-Base Titration

This method is suitable for determining the purity of 6-Methylnicotinamide, which acts as a

weak base. The assay purity is often specified to be between 97.5% and 102.5%.[1][8]

Principle: The weakly basic nitrogen atom in the pyridine ring of 6-Methylnicotinamide is

titrated with a strong acid (perchloric acid) in a non-aqueous solvent (glacial acetic acid) to

sharpen the endpoint.

Materials:

6-Methylnicotinamide sample
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Glacial acetic acid (anhydrous)
Perchloric acid (0.1 N in glacial acetic acid), standardized
Crystal violet indicator solution

Potentiometer with a suitable electrode system (alternative to indicator)

Procedure:

Accurately weigh approximately 100-150 mg of the 6-Methylnicotinamide sample and
dissolve it in 50 mL of anhydrous glacial acetic acid.

Add 2-3 drops of crystal violet indicator solution. The solution will appear violet (basic color).

Titrate the solution with standardized 0.1 N perchloric acid. The titrant should be added
slowly from a burette with constant stirring.

The endpoint is reached when the solution color changes from violet through blue to a stable
blue-green (acidic color).

Record the volume of perchloric acid consumed.

Perform a blank titration using 50 mL of glacial acetic acid and subtract this volume from the
sample titration volume.

Calculate the purity percentage using the appropriate formula, accounting for the molecular
weight of 6-Methylnicotinamide and the normality of the titrant.

Biological Context: The Nicotinamide Methylation
Pathway

6-Methylnicotinamide is a derivative of nicotinamide. To understand its context, it is useful to

visualize the primary metabolic pathway for nicotinamide clearance. The enzyme Nicotinamide

N-methyltransferase (NNMT) plays a pivotal role by catalyzing the methylation of nicotinamide.

This process consumes the universal methyl donor S-adenosylmethionine (SAM) and produces
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S-adenosyl-L-homocysteine (SAH) and 1-methylnicotinamide (MNA), a compound structurally
related to 6-Methylnicotinamide.[15][16]

The diagram below illustrates this key enzymatic reaction.

Nicotinamide Methylation Pathway

G-Adenosylmethionine (SAMD

NNMT
(Nicotinamide
N-methyltransferase)

Nicotinamide (NAM)

1-Methylnicotinamide (MNA) (S-Adenosyl-L-homocysteine (SAHD

Click to download full resolution via product page

The enzymatic methylation of Nicotinamide by NNMT.

This pathway is crucial in regulating cellular levels of nicotinamide and NAD+, making its

components and related derivatives like 6-Methylnicotinamide important subjects of study in
metabolic diseases and aging.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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